Cas no 473554-78-8 (Cimiracemoside N)

• Product Name: Cimiracemoside N
• CAS No: 473554-78-8
• MF: C₃₇H₅₆O₁₀
• MW: 660.834552764893
• CID: 6644560
• PubChem ID: 21591918
• Update Time: 2024-03-02

Cimiracemoside N Chemical and Physical Properties

Names and Identifiers

• Cimiracemoside N, (-)-
• Cimiracemoside N
• .ALPHA.-L-ARABINOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23S,24S,25S)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-9,19-CYCLOLANOSTAN-3-YL
• UNII-9259Y53BCI
• alpha-L-Arabinopyranoside, (3beta,12beta,16beta,23S,24S,25S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl
• Q27271474
• 9259Y53BCI
• 473554-78-8

• Inchi： 1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20+,21+,22+,23+,24+,25-,26+,27+,28-,29+,30+,32+,33+,34-,35-,36+,37+/m1/s1
• InChI Key： GCMGJWLOGKSUGX-GVGYZBMQSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@]23[C@@H](CC[C@H]4C(C)(C)[C@H](CC[C@]24C3)O[C@H]2[C@@H]([C@H]([C@H](CO2)O)O)O)[C@]2(C)C[C@H]3[C@H]([C@H](C)C[C@@]4([C@@H]5[C@](C)(CO4)O5)O3)[C@]21C

Computed Properties

• Exact Mass: 660.38734798g/mol
• Monoisotopic Mass: 660.38734798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 4
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives